4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,4-difluorophenyl)-3-(methoxymethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H9F2N3OS/c1-16-5-9-13-14-10(17)15(9)8-3-2-6(11)4-7(8)12/h2-4H,5H2,1H3,(H,14,17)
• InChI Key: RQMIOFCBMCCFFP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NNC(=S)N1C2=C(C=C(C=C2)F)F
• Molecular Formula: C10H9F2N3OS
• Molecular Weight: 257.26 g/mol

Description

4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is known for its unique chemical structure, which makes it a promising candidate for developing new drugs and materials. In

Mechanism of Action

The mechanism of action of 4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol varies depending on its application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, it works by inhibiting the growth of fungi and insects. In material science, it is used as a building block for developing materials with unique properties.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol vary depending on its application. In medicine, it has been shown to have low toxicity and minimal side effects. In agriculture, it has been shown to be effective against a wide range of fungi and insects. In material science, it has been used to develop materials with unique properties, such as high thermal stability and electrical conductivity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its high purity, low toxicity, and reproducibility. However, the limitations include its limited solubility in water and its potential to degrade under certain conditions.

Future Directions

There are several future directions for the research on 4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol. In medicine, it could be further studied for its potential as a cancer treatment. In agriculture, it could be further developed as a fungicide and insecticide. In material science, it could be used to develop new materials with unique properties, such as high strength and flexibility. Overall, the potential applications of this compound are vast, and further research is needed to fully explore its potential.

Scientific Research Applications

4-(2,4-difluorophenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in medicine, agriculture, and material science. In medicine, this compound has been shown to have antimicrobial, antifungal, and anticancer properties. In agriculture, it has been used as a fungicide and insecticide. In material science, it has been used as a building block for developing new materials with unique properties.